Cas no 457628-40-9 (5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine)

• Product Name: 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine
• CAS No: 457628-40-9
• MF: C₁₀H₁₄N₂Si
• MW: 190.317062854767
• CID: 1520978
• PubChem ID: 22482858
• Update Time: 2025-06-28

5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-[(trimethylsilyl)ethynyl]pyridine
• 5-(Trimethylsilanylethynyl)pyridin-2-ylamine
• 2-amino-5-trimethylsilanylethynylpyridine
• Amino-5-((trimethylsilyl)ethynyl)pyridine, 2-
• 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine
• 457628-40-9
• YWOSXPDVPWMKJU-UHFFFAOYSA-N
• DB-121987
• starbld0000149
• 5-Trimethylsilanylethynyl-pyridin-2-ylamine
• 5-((trimethylsilyl)ethynyl)pyridin-2-amine
• SCHEMBL503292

• Inchi： 1S/C10H14N2Si/c1-13(2,3)7-6-9-4-5-10(11)12-8-9/h4-5,8H,1-3H3,(H2,11,12)
• InChI Key： YWOSXPDVPWMKJU-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=NC(=CC=1)N)(C)(C)C

Computed Properties

• Exact Mass: 190.092624989g/mol
• Monoisotopic Mass: 190.092624989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.01
• Melting Point: 91-93 ºC
• Boiling Point: 269 ºC
• Flash Point: 117 ºC

Additional information on 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine

Comprehensive Overview of 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine (CAS No. 457628-40-9)

The compound 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine (CAS No. 457628-40-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique trimethylsilyl-protected alkyne and pyridin-2-amine moieties, serves as a versatile building block for the synthesis of more complex structures. Its molecular formula is C₁₀H₁₄N₂Si, and it features a molecular weight of 190.32 g/mol. The presence of both ethynyl and amine functional groups makes it a valuable intermediate in click chemistry and cross-coupling reactions, which are pivotal in drug discovery and polymer development.

In recent years, the demand for 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine has surged due to its applications in the development of pharmaceutical intermediates and functional materials. Researchers are particularly interested in its role in the synthesis of heterocyclic compounds, which are foundational to many FDA-approved drugs. The compound's CAS No. 457628-40-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in industrial and academic research. Additionally, its trimethylsilyl group enhances stability during storage and handling, making it a preferred choice for laboratory use.

One of the most compelling aspects of 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine is its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, this compound's efficiency in atom-economical reactions aligns with the industry's shift toward environmentally friendly practices. Its use in catalyzed transformations, such as Sonogashira couplings, further underscores its relevance in contemporary synthetic methodologies. These attributes make it a subject of ongoing research, particularly in the design of bioactive molecules and advanced materials.

The compound's pyridin-2-amine scaffold is another key feature driving its popularity. Pyridine derivatives are known for their broad pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. By incorporating a trimethylsilyl-ethynyl group, 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine offers enhanced reactivity and selectivity in modular synthesis. This has led to its adoption in the development of small-molecule inhibitors and ligands for metal-organic frameworks (MOFs), which are critical in catalysis and gas storage applications.

From a commercial perspective, CAS No. 457628-40-9 is often listed by suppliers specializing in high-purity chemicals for research and development. Its pricing and availability are frequently discussed in forums and market reports, highlighting its economic significance. Furthermore, the compound's compatibility with high-throughput screening (HTS) platforms makes it a valuable asset in drug discovery pipelines, where speed and precision are paramount. As such, it is increasingly featured in patents and peer-reviewed publications, solidifying its status as a key intermediate in modern chemistry.

In conclusion, 5-[2-(trimethylsilyl)ethynyl]pyridin-2-amine (CAS No. 457628-40-9) represents a convergence of versatility, stability, and reactivity, making it indispensable in cutting-edge chemical research. Its applications span from medicinal chemistry to materials science, and its alignment with sustainable practices ensures its continued relevance. As the scientific community explores new frontiers in molecular design, this compound is poised to remain a cornerstone of innovation.